5-[(4-benzoyl-1-piperidinyl)carbonyl]-1-(2-fluorobenzyl)-2-piperidinone

• IUPAC Name: 5-(4-benzoylpiperidine-1-carbonyl)-1-[(2-fluorophenyl)methyl]piperidin-2-one
• InChI: InChI=1S/C25H27FN2O3/c26-22-9-5-4-8-20(22)16-28-17-21(10-11-23(28)29)25(31)27-14-12-19(13-15-27)24(30)18-6-2-1-3-7-18/h1-9,19,21H,10-17H2
• InChI Key: FWHXLJLYGGEMKO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(CC1C(=O)N2CCC(CC2)C(=O)C3=CC=CC=C3)CC4=CC=CC=C4F
• Molecular Formula: C25H27FN2O3
• Molecular Weight: 422.5 g/mol

Description

5-[(4-benzoyl-1-piperidinyl)carbonyl]-1-(2-fluorobenzyl)-2-piperidinone is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. The compound is commonly referred to as BPFP, and it has been shown to have a wide range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of BPFP is not fully understood, but it is believed to act as a positive allosteric modulator of the sigma-1 receptor. The sigma-1 receptor is a protein that is involved in various physiological processes, including pain perception, mood regulation, and neuroprotection. By modulating the sigma-1 receptor, BPFP may have a wide range of effects on the central nervous system and other physiological systems.
Biochemical and Physiological Effects:
BPFP has been shown to have a wide range of biochemical and physiological effects, including modulation of neurotransmitter release, regulation of ion channels, and regulation of gene expression. Additionally, BPFP has been shown to have antioxidant and anti-inflammatory effects, which may contribute to its potential as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One advantage of using BPFP in lab experiments is its high potency and selectivity for the sigma-1 receptor. Additionally, BPFP is relatively easy to synthesize, which makes it readily available for use in research. However, one limitation of using BPFP in lab experiments is its potential for off-target effects, which may complicate data interpretation.

Future Directions

There are several potential future directions for research on BPFP. One area of interest is the development of more selective sigma-1 receptor modulators, which may have fewer off-target effects. Additionally, further research is needed to fully understand the mechanism of action of BPFP and its potential therapeutic applications. Finally, studies on the pharmacokinetics and pharmacodynamics of BPFP may help to optimize dosing and minimize potential side effects.

Synthesis Methods

The synthesis of BPFP involves a multistep process that begins with the reaction of 2-fluorobenzylamine with piperidine in the presence of a base catalyst. This reaction produces 1-(2-fluorobenzyl)piperidine, which is then reacted with benzoyl chloride to form 4-benzoyl-1-(2-fluorobenzyl)piperidine. The final step involves the reaction of 4-benzoyl-1-(2-fluorobenzyl)piperidine with phosgene to produce BPFP.

Scientific Research Applications

BPFP has been used in various research applications, including studies on the central nervous system, cardiovascular system, and cancer. In the central nervous system, BPFP has been shown to have potential as a treatment for depression, anxiety, and addiction. In cardiovascular research, BPFP has been used to study the effects of hypertension and heart failure. Additionally, BPFP has been studied for its potential as an anticancer agent.